Cas no 61367-24-6 ( )

• Product Name: &nbsp
• CAS No: 61367-24-6
• MF: C₁₁H₁₉ClN₂O₃
• MW: 262.733162164688
• CID: 954381
• PubChem ID: 300535
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-chloroethylcarbamoylamino)cyclohexyl]acetic acid
• DTXSID00306312
• NSC-175380
• 61367-24-6
• NSC175380
•  

• Inchi： 1S/C11H19ClN2O3/c12-5-6-13-11(17)14-9-3-1-8(2-4-9)7-10(15)16/h8-9H,1-7H2,(H,15,16)(H2,13,14,17)
• InChI Key： HCHDJXCNIQTCEE-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1CCC(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 262.10857
• Monoisotopic Mass: 262.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43